Cas no 57164-25-7 (2H-Tetrazole,copper(2+) salt (2:1))

2H-Tetrazole,copper(2+) salt (2:1) structure
57164-25-7 structure
Product Name:2H-Tetrazole,copper(2+) salt (2:1)
CAS No:57164-25-7
MF:CH2CuN4
MW:133.599380016327
CID:382048
PubChem ID:54601774
Update Time:2025-04-19

2H-Tetrazole,copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole,copper(2+) salt (2:1)
    • copper,2H-tetrazole
    • NSC286650
    • NSC-286650
    • copper;2H-tetrazole
    • 57164-25-7
    • DTXSID30713212
    • Inchi: 1S/CH2N4.Cu/c1-2-4-5-3-1;/h1H,(H,2,3,4,5);/q;+2
    • InChI Key: PGDDROZUHNWWHU-UHFFFAOYSA-N
    • SMILES: [Cu+2].N1N=NC=N1

Computed Properties

  • Exact Mass: 132.95800
  • Monoisotopic Mass: 132.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 26.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • Density: 1.477
  • Boiling Point: 220.2°Cat760mmHg
  • Flash Point: 114.6°C
  • PSA: 54.46000
  • LogP: -0.80280
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